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Compound of Interest

Compound Name:
1-(1,4-Diazepan-1-yl)-2-(thiophen-

3-yl)ethan-1-one

CAS No.: 1420888-17-0

Cat. No.: B3239391

Get Quote

Executive Summary & Core Directive
Diazepan-Thiophene Ethanone (DTE) represents a critical scaffold in modern medicinal

chemistry, often serving as a core structure for kinase inhibitors and next-generation CNS

agents. Unlike traditional benzodiazepines (e.g., Diazepam) which feature an unsaturated 1,4-

diazepine ring fused to a benzene ring, DTE scaffolds typically incorporate a saturated 1,4-

diazepane ring, a thiophene moiety, and an ethanone (acetyl) group.

This guide compares the MS/MS fragmentation behavior of DTE against:

Diazepam: The benchmark for 1,4-benzodiazepine fragmentation (Unsaturated, Benzo-

fused).

Clotiazepam: The benchmark for thienodiazepine fragmentation (Unsaturated, Thieno-

fused).

Key Differentiator: The saturation of the diazepane ring in DTE fundamentally alters the

fragmentation pathway, shifting from the ring-contraction mechanisms seen in Diazepam to
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ring-opening and ethylene-loss pathways characteristic of saturated heterocycles.

Comparative Analysis: DTE vs. Alternatives
Structural & Fragmentation Overview[1]

Feature
Diazepan-Thiophene

Ethanone (DTE)

Diazepam

(Benzodiazepine)

Clotiazepam

(Thienodiazepine)

Core Ring

Saturated 1,4-

Diazepane

(Homopiperazine)

Unsaturated 1,4-

Diazepine

Unsaturated 1,4-

Diazepine

Aromatic Fusion
Thiophene (often

pendant or fused)
Benzene (fused) Thiophene (fused)

Primary Loss
Ketene (-42 Da) or

Acetyl (-43 Da)

CO (-28 Da), HCN

(-27 Da)

Cl radical (if

halogenated), Ring

contraction

Ring Stability
Low (Prone to ring

opening)

High (Resonance

stabilized)

Moderate (Thiophene

less stable than

Benzene)

Isotopic Signature
34S (+2 Da peak

~4.4%)

None (unless

chlorinated)

34S (+2 Da) & 37Cl (if

chlorinated)

Diagnostic Ion
m/z 97/111

(Thiophene series)

m/z 257 ([M-H]⁺), m/z

221

m/z 283

(Thienodiazepine

core)

Mechanism of Differentiation
DTE (Saturated): The flexibility of the saturated diazepane ring facilitates McLafferty-type

rearrangements and Retro-Mannich cleavages. The acetyl group (ethanone) is a labile point,

often cleaving first as a neutral ketene (42 Da).

Diazepam (Unsaturated): The rigid, conjugated system resists simple ring opening.

Fragmentation is dominated by the loss of CO (ring contraction to quinazoline derivatives)

and nitrile elimination.
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Clotiazepam (Thieno-fused): Combines the sulfur signature of thiophene with the

unsaturated stability of diazepines. The thiophene ring often directs fragmentation via C-S

bond cleavage (loss of HCS or CS).

Detailed Fragmentation Pathways (DTE Scaffold)
The fragmentation of a generic 1-(4-(thiophen-2-yl)-1,4-diazepan-1-yl)ethan-1-one precursor

follows a distinct energetic cascade.

Pathway A: Acetyl Elimination (The "Ethanone"
Signature)
The most facile cleavage occurs at the amide bond of the ethanone group.

Mechanism: Charge-remote fragmentation or proton-transfer driven cleavage.

Observation: Loss of 42 Da (Ketene, CH₂=C=O) to yield the protonated amine [M+H-42]⁺.

Significance: Differentiates N-acetylated DTEs from non-acetylated analogs.

Pathway B: Diazepane Ring Opening
Unlike the stable diazepine ring in Diazepam, the saturated diazepane ring in DTE undergoes

ring opening.

Mechanism: Retro-Mannich reaction or C-N bond homolysis.

Observation: Sequential loss of C₂H₄ (28 Da) units from the ethylene bridges of the

diazepane ring.

Result: Formation of linear alkyl-amine fragments attached to the thiophene ring.

Pathway C: Thiophene Specific Cleavage
The thiophene ring provides a robust diagnostic fingerprint.

Mechanism: C-S bond cleavage after high-energy collision.
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Observation: Formation of m/z 97 (Thiophenyl cation, C₄H₃S⁺) and m/z 111 (Methyl-

thiophenyl cation).

Sulfur Signature: The presence of the 34S isotope (approx. 4.4% abundance relative to the

32S peak) confirms the thiophene moiety, distinguishing it from furan (oxygen) or phenyl

(carbon) analogs.

Visualization: Fragmentation Logic Flow
The following diagram illustrates the hierarchical fragmentation of the DTE scaffold compared

to Diazepam.

Precursor: DTE Scaffold
[M+H]+

Loss of Ketene
(-42 Da, C2H2O)

Primary Pathway

Deacetylated Core
(Diazepane-Thiophene)

Diazepane Ring Opening
(Retro-Mannich)

High Energy

Linear Amine-Thiophene
Fragment

Loss of Ethylene
(-28 Da, C2H4)

Thiophene Diagnostic Ion
(m/z 97, C4H3S+)

C-N Cleavage

Comparison: Diazepam
[M+H]+

Loss of CO
(-28 Da)

Distinct Pathway

Ring Contraction
(Quinazoline derivative)
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Click to download full resolution via product page

Caption: Comparative fragmentation logic showing the distinct acetyl/ring-opening pathway of

DTE (left) versus the ring-contraction pathway of Diazepam (right).

Experimental Protocols
To replicate these patterns and validate the DTE scaffold, use the following ESI-MS/MS

protocol. This protocol is designed to maximize the detection of the diagnostic thiophene and

diazepane fragments.

Protocol: ESI-MS/MS Structural Validation
Objective: Confirm the presence of the DTE scaffold via diagnostic neutral losses and sulfur

isotopic pattern.

1. Sample Preparation:

Solvent: Dissolve 0.1 mg of the compound in 1 mL of Methanol/Water (50:50, v/v) with 0.1%

Formic Acid.

Concentration: Dilute to a final concentration of 1 µg/mL (1 ppm) for direct infusion.

2. Instrument Configuration (Triple Quadrupole or Q-TOF):

Ionization Mode: Electrospray Ionization (ESI) Positive (+).[1]

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V (Low enough to preserve the molecular ion [M+H]⁺).

Source Temperature: 120°C.

Desolvation Temperature: 350°C.

3. Fragmentation Optimization (MS/MS):

Collision Gas: Argon (Ar) or Nitrogen (N₂).
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Collision Energy (CE) Ramp:

Low CE (10-20 eV): Target the Loss of Ketene (-42 Da). This confirms the ethanone

group.

Medium CE (25-40 eV): Target the Diazepane Ring Opening. Look for losses of 28 Da

(C₂H₄) and 43 Da (C₂H₅N).

High CE (>50 eV): Target the Thiophene Fingerprint. Look for m/z 97 and m/z 111.

4. Data Analysis Criteria (Self-Validation):

Criterion A (Sulfur Check): Check the isotope pattern of the parent ion. Is there an A+2 peak

at ~4.4% intensity? (Confirms Thiophene).

Criterion B (Acetyl Check): Is there a neutral loss of 42 Da at low energy? (Confirms

Ethanone).[2]

Criterion C (Ring Check): Does the MS/MS spectrum show a series of losses corresponding

to C₂H₄ (28 Da)? (Confirms Saturated Diazepane).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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